Cas no 1415792-84-5 (Sovleplenib)

Sovleplenib is a small-molecule inhibitor targeting spleen tyrosine kinase (SYK), a key regulator in immune signaling pathways. Its selective inhibition of SYK demonstrates potential in modulating aberrant immune responses, making it a candidate for treating autoimmune and inflammatory disorders. Preclinical and clinical studies suggest Sovleplenib exhibits favorable pharmacokinetic properties, including oral bioavailability and manageable safety profiles. Its mechanism of action disrupts downstream pro-inflammatory cytokine production, offering a targeted approach for conditions like rheumatoid arthritis and immune thrombocytopenia. The compound’s specificity and efficacy in early-phase trials highlight its promise as a therapeutic agent with reduced off-target effects compared to broader immunosuppressants. Further research is ongoing to validate its clinical applications.
Sovleplenib structure
Sovleplenib structure
Product Name:Sovleplenib
CAS No:1415792-84-5
MF:C24H30N6O3S
MW:482.598403453827
CID:5078550
PubChem ID:71113742
Update Time:2025-05-20

Sovleplenib Chemical and Physical Properties

Names and Identifiers

    • Sovleplenib
    • 9CL6353KHO
    • Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
    • Sovleplenib [INN]
    • GTPL11886
    • compound 225 [WO2012167733A1]
    • (S)-7-(4-(1-(Methylsulfonyl)piperidin-4-yl)phenyl)-N-(morpholin-2-ylmethyl)pyrido(4,3-b)pyrazin-5-amine
    • 1415792-84-5
    • (S)-7-(4-(1-(METHYLSULFONYL)PIPERIDIN-4-YL)PHENYL)-N-(MORPHOLIN-2-YLMETHYL)PYRIDO[3,4-B]PYRAZIN-5-AMINE
    • Sovleplenib [WHO-DD]
    • HY-145598
    • MS-28979
    • Sovleplenib (USAN/INN)
    • CS-0376654
    • SCHEMBL14242080
    • Spleen Tyrosine Kinase Inhibitor HMPL-523
    • EX-A7664
    • Syk Inhibitor HMPL-523
    • DA-67702
    • AKOS040752025
    • 7-[4-(1-methylsulfonylpiperidin-4-yl)phenyl]-N-[[(2S)-morpholin-2-yl]methyl]pyrido[3,4-b]pyrazin-5-amine
    • F78019
    • D12953
    • HMPL-523
    • compound 225 (WO2012167733A1)
    • UNII-9CL6353KHO
    • HMPL-523 [WHO-DD]
    • GLXC-27900
    • HMPL523
    • Inchi: 1S/C24H30N6O3S/c1-34(31,32)30-11-6-18(7-12-30)17-2-4-19(5-3-17)21-14-22-23(27-9-8-26-22)24(29-21)28-16-20-15-25-10-13-33-20/h2-5,8-9,14,18,20,25H,6-7,10-13,15-16H2,1H3,(H,28,29)/t20-/m0/s1
    • InChI Key: NJIAKNWTIVDSDA-FQEVSTJZSA-N
    • SMILES: S(C)(N1CCC(C2C=CC(C3C=C4C(=C(N=3)NC[C@@H]3CNCCO3)N=CC=N4)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 482.21001001g/mol
  • Monoisotopic Mass: 482.21001001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 118

Sovleplenib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0376654-5mg
Sovleplenib
1415792-84-5
5mg
$680.0 2022-04-27
ChemScence
CS-0376654-10mg
Sovleplenib
1415792-84-5
10mg
$1100.0 2022-04-27
ChemScence
CS-0376654-25mg
Sovleplenib
1415792-84-5
25mg
$2200.0 2022-04-27
ChemScence
CS-0376654-50mg
Sovleplenib
1415792-84-5
50mg
$3600.0 2022-04-27
ChemScence
CS-0376654-100mg
Sovleplenib
1415792-84-5
100mg
$5800.0 2022-04-27
1PlusChem
1P001H2N-5mg
Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
1415792-84-5 99%
5mg
$614.00 2024-06-21
1PlusChem
1P001H2N-10mg
Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
1415792-84-5 99%
10mg
$872.00 2024-06-21
1PlusChem
1P001H2N-25mg
Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
1415792-84-5 99%
25mg
$1410.00 2024-06-21
1PlusChem
1P001H2N-50mg
Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
1415792-84-5 99%
50mg
$1982.00 2024-06-21
1PlusChem
1P001H2N-100mg
Pyrido[3,4-b]pyrazin-5-amine, 7-[4-[1-(methylsulfonyl)-4-piperidinyl]phenyl]-N-[(2S)-2-morpholinylmethyl]-
1415792-84-5 99%
100mg
$2783.00 2024-06-21

Additional information on Sovleplenib

Introduction to Sovleplenib (CAS No. 1415792-84-5): A Breakthrough in Pharmaceutical Research

Sovleplenib, a compound with the chemical identifier CAS No. 1415792-84-5, represents a significant advancement in the field of pharmaceutical research and development. This innovative molecule has garnered considerable attention due to its unique chemical structure and promising biological activities. In recent years, Sovleplenib has been the subject of extensive studies, particularly in the realm of targeted therapy for various diseases. The compound's mechanism of action and potential therapeutic applications make it a compelling candidate for further clinical investigation.

The chemical structure of Sovleplenib is meticulously designed to interact with specific biological targets, thereby modulating cellular processes that are dysregulated in pathological conditions. Research indicates that Sovleplenib exhibits potent inhibitory effects on certain enzymes and signaling pathways, which are crucial for disease progression. These findings have positioned Sovleplenib as a key player in the development of novel therapeutic strategies.

One of the most intriguing aspects of Sovleplenib is its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is achieved through its precise molecular interactions, which allow it to disrupt cancer-specific pathways without affecting normal cellular functions. Preliminary studies have demonstrated that Sovleplenib can induce apoptosis in cancer cells, inhibit tumor growth, and even reverse drug resistance in some cases. These effects are particularly promising for patients with advanced stages of cancer who have limited treatment options.

In addition to its anti-cancer properties, Sovleplenib has shown potential in treating other diseases as well. For instance, research suggests that it may have neuroprotective effects, making it a candidate for therapies targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions. Moreover, Sovleplenib has been explored for its anti-inflammatory properties, which could be beneficial in managing chronic inflammatory diseases.

The development of Sovleplenib has been driven by advancements in computational chemistry and high-throughput screening techniques. These technologies have enabled researchers to rapidly identify and optimize molecules with desired biological activities. The integration of machine learning algorithms has further accelerated the process by predicting the binding affinity and efficacy of Sovleplenib against various targets. This interdisciplinary approach has not only shortened the timeline for drug discovery but also improved the success rate of clinical trials.

Recent clinical trials have provided valuable insights into the safety and efficacy of Sovleplenib. Phase I trials have shown that the compound is well-tolerated at various doses, with minimal side effects reported. These results are encouraging and pave the way for larger-scale clinical studies. The next phase involves evaluating Sovleplenib in combination with other therapies to enhance treatment outcomes. Such combinations could provide a more comprehensive approach to managing complex diseases.

The future of Sovleplenib lies in its continued development and exploration of new therapeutic applications. Researchers are actively investigating its potential in treating rare diseases and chronic conditions that are currently understudied. Collaborations between academic institutions and pharmaceutical companies are essential to translate these findings into tangible treatments for patients worldwide. The global pharmaceutical industry is keenly watching the progress of Sovleplenib, as it could set a new standard for targeted therapies.

In conclusion, Sovleplenib (CAS No. 1415792-84-5) is a groundbreaking compound with significant therapeutic potential across multiple disease areas. Its unique chemical properties and biological activities make it a promising candidate for further clinical development. As research continues to uncover new applications and optimize its use, Sovleplenib is poised to make a substantial impact on patient care and medical science.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd